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Compound of Interest

N-(2-Aminoethyl)-1,3-
Compound Name:
propanediamine

Cat. No.: B076576

This guide provides essential safety and logistical information for the proper disposal of N-(2-
Aminoethyl)-1,3-propanediamine, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling and disposal
of this chemical in a laboratory setting.

Chemical Safety and Properties

N-(2-Aminoethyl)-1,3-propanediamine is a corrosive and toxic substance that requires
careful handling.[1] The table below summarizes its key quantitative data.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b076576?utm_src=pdf-interest
https://www.benchchem.com/product/b076576?utm_src=pdf-body
https://www.benchchem.com/product/b076576?utm_src=pdf-body
https://www.benchchem.com/product/b076576?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Aminoethyl_-1_3-propanediamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C5H15N3

Molecular Weight 117.19 g/mol

Density 0.928 g/mL at 25 °C

Flash Point 97 °C (206.6 °F) - closed cup
Signal Word Danger

Acute Toxicity (Dermal, Category 2), Acute
o Toxicity (Oral, Category 4), Skin Corrosion
Hazard Classifications i
(Category 1A), Eye Damage (Category 1), Skin

Sensitization

Storage Class Code 6.1A - Combustible, acutely toxic materials

Experimental Protocol: Disposal of N-(2-Aminoethyl)-1,3-propanediamine

This protocol outlines the step-by-step methodology for the safe disposal of N-(2-
Aminoethyl)-1,3-propanediamine.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure all personnel
are equipped with the following PPE:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

o Skin Protection: Wear chemically impermeable gloves and fire/flame resistant and
impervious clothing.[2]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[2]

2. Spill Management: In the event of a spill, follow these procedures:

e Evacuate personnel from the immediate area.[2]

e Ensure adequate ventilation.[2]
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» Remove all sources of ignition and use non-sparking tools.[2]

o Contain the spill using an inert absorbent material such as sand, silica gel, or universal
binder.[3][4]

o Collect the absorbed material and place it into a suitable, closed container for disposal.[2][3]
3. Waste Collection and Storage:

o Collect waste N-(2-Aminoethyl)-1,3-propanediamine in a dedicated, properly labeled, and
closed container.[2][3]

o Store the waste container in a dry, cool, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3]

o The storage area should be designated for corrosive and toxic materials.[3]
4. Disposal Procedure:

o All waste containing N-(2-Aminoethyl)-1,3-propanediamine must be disposed of as
hazardous waste.

e The disposal must be conducted through an approved waste disposal plant.[3][4][5][6]
e Do not dispose of this chemical down the drain or in regular trash.

o Follow all local, state, and federal regulations regarding hazardous waste disposal.
First-Aid Measures

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water.[3]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[3]
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 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[2][3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-(2-
Aminoethyl)-1,3-propanediamine.
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Caption: Disposal workflow for N-(2-Aminoethyl)-1,3-propanediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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